Cas no 4917-76-4 (Thiodisuccinic acid)

Thiodisuccinic acid Properties

Names and Identifiers

• Thiodisuccinic acid
• 2,2'-Thiodisuccinic acid
• 2-(1,2-dicarboxyethylsulfanyl)butanedioic acid
• Butanedioic acid, 2,2'-thiobis-
• 2,2-Thiodisuccinic acid
• Succinic acid, 2,2'-thiodi-
• 2,2'-sulfanediyldisuccinic acid
• ThiodisuccinicAcid
• PubChem15325
• SASYRHXVHLPMQD-UHFFFAOYSA-
• Butanedioic acid,2,2'-thiobis-
• SASYRHXVHLPMQD-UHFFFAOYSA-N
• VZ33871
• RP29488
• 2,2'-Thiodisuccinicacid
• T0897
• MFCD00020502
• 4917-76-4
• A827665
• (S)-1-PYRROLIDIN-2-(1H-INDOL-3YLMETHYL)-2-(N-CBZ-N-METHYL)AMINO-ETHANE
• DTXSID00875730
• AKOS015898854
• D83370
• EINECS 225-544-8
• AS-58249
• FT-0635480
• J-506842
• InChI=1/C8H10O8S/c9-5(10)1-3(7(13)14)17-4(8(15)16)2-6(11)12/h3-4H,1-2H2,(H,9,10)(H,11,12)(H,13,14)(H,15,16)
• 2-[(1,2-dicarboxyethyl)sulfanyl]butanedioic acid
• SCHEMBL10729283
• CS-0158472
• NS00045720
• DB-051607
• +Expand

• MDL： MFCD00020502
• InChIKey： SASYRHXVHLPMQD-UHFFFAOYSA-N
• Inchi： 1S/C8H10O8S/c9-5(10)1-3(7(13)14)17-4(8(15)16)2-6(11)12/h3-4H,1-2H2,(H,9,10)(H,11,12)(H,13,14)(H,15,16)
• SMILES： S(C([H])(C(=O)O[H])C([H])([H])C(=O)O[H])C([H])(C(=O)O[H])C([H])([H])C(=O)O[H]
• BRN： 1804352

Computed Properties

• Exact Mass: 266.01000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 266.009638
• Heavy Atom Count: 17
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 175

Experimental Properties

• LogP: -0.42460
• PSA: 174.50000
• Refractive Index: 1.659
• Boiling Point: 456.2±45.0 °C at 760 mmHg
• Melting Point: 196-197°C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 229.7±28.7 °C
• Color/Form: White particles
• Solubility: Uncertain
• Density: 1.7±0.1 g/cm3